Cas no 2229202-99-5 (2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2229202-99-5
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 6274351
• PubChem ID: 165684741
• Update Time: 2025-08-05

2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol
• EN300-1916956
• 2229202-99-5

• Inchi： 1S/C9H14BrNOS/c1-6-3-7(10)8(13-6)4-9(2,11)5-12/h3,12H,4-5,11H2,1-2H3
• InChI Key： NUPVOWFGNSKKTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C)(CO)N

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol

Research Briefing on 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS: 2229202-99-5)

In recent years, the compound 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol (CAS: 2229202-99-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amino alcohol functional groups, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, particularly the bromo and methyl substituents on the thiophene ring, contribute to its reactivity and interaction with biological targets. These modifications have been instrumental in enhancing its pharmacokinetic properties.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific enzymatic pathways. Notably, it has shown inhibitory activity against certain kinases implicated in inflammatory and oncogenic processes. The mechanism of action involves the binding of the amino alcohol moiety to the ATP-binding site of the target kinases, thereby disrupting their catalytic activity. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer.

Further investigations into the pharmacokinetics and toxicity profile of 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol have revealed favorable absorption and distribution characteristics. The compound exhibits moderate plasma protein binding and good bioavailability, making it a viable candidate for oral administration. Preclinical toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are required to assess long-term toxicity and potential drug-drug interactions.

In conclusion, 2-amino-3-(3-bromo-5-methylthiophen-2-yl)-2-methylpropan-1-ol represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and biological activity warrant continued investigation, particularly in the context of targeted therapy for inflammatory and neoplastic diseases. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to evaluate its therapeutic potential in human patients.